Cas no 1998526-96-7 ((1R)-2,2,2-trifluoro-1-3-(propan-2-yl)phenylethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-3-(propan-2-yl)phenylethan-1-ol
• CAS No: 1998526-96-7
• MF: C₁₁H₁₃F₃O
• MW: 218.215533971786
• CID: 5812475
• PubChem ID: 165712411
• Update Time: 2025-06-13

(1R)-2,2,2-trifluoro-1-3-(propan-2-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-3-(propan-2-yl)phenylethan-1-ol
• (1R)-2,2,2-trifluoro-1-[3-(propan-2-yl)phenyl]ethan-1-ol
• 1998526-96-7
• EN300-1974571

• Inchi： 1S/C11H13F3O/c1-7(2)8-4-3-5-9(6-8)10(15)11(12,13)14/h3-7,10,15H,1-2H3/t10-/m1/s1
• InChI Key： LNQRCYWZFNFMNF-SNVBAGLBSA-N
• SMILES： FC([C@@H](C1=CC=CC(=C1)C(C)C)O)(F)F

Computed Properties

• Exact Mass: 218.09184952g/mol
• Monoisotopic Mass: 218.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on (1R)-2,2,2-trifluoro-1-3-(propan-2-yl)phenylethan-1-ol

Compound Introduction: (1R)-2,2,2-trifluoro-1-3-(propan-2-yl)phenylethan-1-ol (CAS No. 1998526-96-7)

(1R)-2,2,2-trifluoro-1-3-(propan-2-yl)phenylethan-1-ol is a specialized organic compound with a unique structural configuration that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, identified by its CAS number 1998526-96-7, features a chiral center at the (1R) position, making it a valuable candidate for the development of enantioselective drugs and bioactive molecules. The presence of a trifluoromethyl group and an isopropyl-substituted phenyl ring contributes to its distinct chemical properties, which are leveraged in various synthetic applications and biological studies.

The structural framework of (1R)-2,2,2-trifluoro-1-3-(propan-2-yl)phenylethan-1-ol consists of an ethanol backbone with key substituents that enhance its reactivity and selectivity. The trifluoromethyl group (-CF₃) is known for its ability to modulate metabolic stability and binding affinity in drug molecules. In contrast, the isopropyl group attached to the phenyl ring introduces steric hindrance and electronic effects that can influence the compound's interactions with biological targets. These features make it a promising building block for medicinal chemists exploring novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such compounds. Studies have demonstrated that the chiral center in (1R)-2,2,2-trifluoro-1-3-(propan-2-yl)phenylethan-1-ol plays a critical role in determining its biological activity. By leveraging computational models, researchers can optimize the compound's structure to enhance its efficacy while minimizing potential side effects. This approach aligns with the broader trend in drug discovery towards more targeted and personalized therapies.

In the realm of synthetic chemistry, (1R)-2,2,2-trifluoro-1-3-(propan-2-yl)phenylethan-1-ol serves as an intermediate in the synthesis of more complex molecules. Its unique functional groups allow for diverse chemical transformations, including nucleophilic substitution reactions, cross-coupling reactions, and asymmetric hydrogenations. These synthetic pathways are essential for constructing intricate molecular architectures that mimic natural products or designed bioactive entities. The compound's versatility has made it a staple in many research laboratories focused on developing new chemical entities (NCEs).

The pharmaceutical industry has shown particular interest in chiral compounds like (1R)-2,2,2-trifluoro-1-3-(propan-2-yl)phenylethan-1-ol due to their potential as enantiomerically pure drugs. Enantiomers are mirror-image isomers that can exhibit vastly different biological activities. By controlling the stereochemistry of a drug molecule, researchers can improve its therapeutic profile while avoiding unwanted adverse effects. For instance, one enantiomer might be highly effective at a target receptor while another enantiomer could be less active or even harmful. This underscores the importance of understanding and manipulating chirality in drug design.

Current research in this area has highlighted the compound's potential applications in treating neurological disorders. Studies suggest that the structural features of (1R)-2,2,2-trifluoro-1-3-(propan-2-y]phenylethan-l-Ol can interact with specific neurotransmitter receptors or enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The trifluoromethyl group may enhance binding affinity by improving lipophilicity and metabolic stability, while the chiral center ensures selective interaction with biological targets. These findings open up new avenues for developing novel therapeutics targeting these challenging conditions.

Beyond pharmaceutical applications, (1R)-2,2,2-trifluoro-l -3-(propan - 21 y l )ph en y l e than - 11 - ol has been explored in materials science and agrochemical research. Its unique electronic properties make it a candidate for organic semiconductors or liquid crystals used in advanced display technologies. Additionally, modifications to its structure could lead to the development of novel pesticides or herbicides with improved efficacy and environmental safety profiles. The compound's versatility underscores its broad utility across multiple scientific disciplines.

The synthesis of such complex molecules often requires multi-step processes involving advanced catalytic systems and purification techniques. Recent innovations in flow chemistry have enabled more efficient production scales for compounds like (lR)-Z,Z,Z-trifluoro-l -3-(propa n - 21 y l )ph en y l e than - 11 - ol, reducing reaction times and improving yields while maintaining high purity standards. These advancements are critical for translating laboratory discoveries into commercially viable products.

Ethical considerations are also integral to modern drug discovery practices involving compounds like this one. Researchers must ensure that their work adheres to stringent regulatory guidelines to protect human health and environmental safety. Collaborative efforts between academia and industry are essential for fostering innovation while maintaining ethical standards throughout the drug development lifecycle.